N-(benzo[d]thiazol-2-yl)-2-nitro-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C20H14N4O3S/c25-19(15-8-1-3-10-17(15)24(26)27)23(13-14-7-5-6-12-21-14)20-22-16-9-2-4-11-18(16)28-20/h1-12H,13H2
• InChI Key: ZKFFLFBLYJQWPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N(CC2=CC=CC=N2)C3=NC4=CC=CC=C4S3)[N+](=O)[O-]
• Molecular Formula: C20H14N4O3S
• Molecular Weight: 390.4 g/mol

Description

N-(benzo[d]thiazol-2-yl)-2-nitro-N-(pyridin-2-ylmethyl)benzamide is a complex organic compound that contains a benzothiazole ring, a pyridine ring, and a nitro group. Compounds with these groups are often used in medicinal chemistry due to their wide range of biological activities.

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds are often synthesized by coupling substituted 2-amino benzothiazoles with other organic compounds.

Molecular Structure Analysis

The molecular structure of similar compounds is often analyzed based on IR, 1H, 13C NMR, and mass spectral data.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are often analyzed using techniques like 1H NMR, 13C NMR, UV, IR, and mass spectral data.

Scientific Research Applications

Antibacterial Activity

• . Compounds C3, C5, C9, C13-15, and C17 demonstrated promising activity against Staphylococcus aureus strains, with minimum inhibitory concentration (MIC) values ranging from 19.7 to 24.2 μM. Notably, compound C13, which features a thiophene ring attached to the benzothiazole via an amide linkage, exhibited maximum activity against S. aureus strain NCIM 5022 (MIC = 13.0 μM).

Anti-Tubercular Agents

• The benzothiazole nucleus serves as a crucial scaffold for drug development. . .

Quantitative Structure-Activity Relationship (QSAR) Modeling

• QSAR methodology has been applied to benzothiazole derivatives, including those with similar structural features. .

Larvicidal and Adulticidal Activities

• 2-Aminobenzothiazoles, a class related to benzothiazoles, have been investigated for their efficacy against Aedes aegypti mosquitoes. .

Other Medicinal Applications

• Benzothiazole-based drugs are available in the market for various purposes. .

Molecular Docking Studies

• .

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities and therapeutic applications. This could include in vitro and in vivo studies, as well as molecular docking studies to understand how the compound interacts with its target proteins.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities .

Mode of Action

It’s known that benzothiazole derivatives can interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Benzothiazole derivatives have been shown to impact a wide range of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

An admet calculation showed a favorable pharmacokinetic profile of synthesized benzothiazole derivatives , which suggests that this compound may also have favorable ADME properties.

Result of Action

Benzothiazole derivatives have been associated with diverse biological activities, suggesting that they can induce a wide range of molecular and cellular effects .